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Compound of Interest

Compound Name: CBS1117

Cat. No.: B3182623

For Researchers, Scientists, and Drug Development Professionals

Introduction

CBS1117 is a potent small molecule inhibitor of influenza A virus entry. It functions by
interfering with the hemagglutinin (HA)-mediated fusion process, a critical step in the viral life
cycle.[1] This document provides detailed protocols for the solubilization of CBS1117 and its
application in cell culture-based assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for CBS1117.

Parameter Value Solvent Reference

63 mg/mL (199.84

Solubility M) DMSO [2]
63 mg/mL Ethanol [2]

Insoluble Water [2]

ECso ~3 uM - [1]
Molecular Weight 315.24 g/mol

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3182623?utm_src=pdf-interest
https://www.benchchem.com/product/b3182623?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32611549/
https://www.benchchem.com/product/b3182623?utm_src=pdf-body
https://www.benchchem.com/product/b3182623?utm_src=pdf-body
https://www.pnas.org/doi/10.1073/pnas.1914188117
https://www.pnas.org/doi/10.1073/pnas.1914188117
https://www.pnas.org/doi/10.1073/pnas.1914188117
https://pubmed.ncbi.nlm.nih.gov/32611549/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

[ECso (half maximal effective concentration) may vary depending on the cell line and virus

strain used.]

Experimental Protocols
Preparation of CBS1117 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CBS1117 in DMSO.

Materials:

CBS1117 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Pre-warm an aliquot of anhydrous DMSO to room temperature.

Weigh the desired amount of CBS1117 powder in a sterile microcentrifuge tube. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.315 mg of CBS1117.

Add the appropriate volume of DMSO to the CBS1117 powder. For a 10 mM stock solution,
add 100 pL of DMSO for every 0.315 mg of CBS1117.

Vortex the solution vigorously until the CBS1117 is completely dissolved. Gentle warming to
37°C for a few minutes can aid in dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).
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Application of CBS1117 in Cell Culture

This protocol provides a general guideline for treating cells with CBS1117. The final
concentration and incubation time should be optimized for your specific cell line and
experimental design.

Materials:

Prepared CBS1117 stock solution (10 mM in DMSO)

Appropriate cell culture medium (e.g., DMEM, MEM)

Cultured cells in multi-well plates (e.g., A549, MDCK cells)

Sterile, pyrogen-free pipette tips
Procedure:
e Thaw an aliquot of the 10 mM CBS1117 stock solution at room temperature.

e Prepare a working solution by diluting the stock solution in cell culture medium. For example,
to achieve a final concentration of 10 uM in 1 mL of medium, add 1 pL of the 10 mM stock
solution to 999 uL of medium.

o Note: It is crucial to maintain a final DMSO concentration that is non-toxic to the cells,
typically below 0.5%. Prepare a vehicle control with the same final concentration of
DMSO.

» Remove the existing medium from the cultured cells.
e Add the desired volume of the CBS1117 working solution (or vehicle control) to each well.

¢ Incubate the cells for the desired period under standard cell culture conditions (e.g., 37°C,
5% COz).

e Proceed with the downstream assay (e.g., viral infection, cytotoxicity assay, etc.).

Visualizations
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Influenza Virus Hemagglutinin-Mediated Fusion Pathway

The following diagram illustrates the key steps of influenza virus entry via hemagglutinin (HA)-
mediated membrane fusion, the process inhibited by CBS1117.
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Caption: Influenza virus entry and inhibition by CBS1117.

Experimental Workflow for CBS1117 Solubilization and
Application

The diagram below outlines the general workflow from solubilizing CBS1117 to its application
in cell culture experiments.
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Caption: Workflow for preparing and using CBS1117.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3182623?utm_src=pdf-body-img
https://www.benchchem.com/product/b3182623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3182623#protocol-for-cbhs1117-solubilization-for-cell-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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